Cas no 1807219-97-1 (3-Chloro-2-methyl-6-(trifluoromethoxy)aniline)

• Product Name: 3-Chloro-2-methyl-6-(trifluoromethoxy)aniline
• CAS No: 1807219-97-1
• MF: C₈H₇ClF₃NO
• MW: 225.59549164772
• CID: 5006102
• Update Time: 2025-11-01

3-Chloro-2-methyl-6-(trifluoromethoxy)aniline Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-2-methyl-6-(trifluoromethoxy)aniline

• Inchi： 1S/C8H7ClF3NO/c1-4-5(9)2-3-6(7(4)13)14-8(10,11)12/h2-3H,13H2,1H3
• InChI Key： RKQPBWFUGCDMNP-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C(=C1C)N)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 200
• XLogP3: 3.4
• Topological Polar Surface Area: 35.2

Additional information on 3-Chloro-2-methyl-6-(trifluoromethoxy)aniline

Introduction to 3-Chloro-2-methyl-6-(trifluoromethoxy)aniline (CAS No. 1807219-97-1)

3-Chloro-2-methyl-6-(trifluoromethoxy)aniline (CAS No. 1807219-97-1) is a versatile organic compound with a unique combination of functional groups that make it an important intermediate in various chemical and pharmaceutical applications. This compound features a chloro group, a methyl group, and a trifluoromethoxy group attached to an aniline backbone, providing it with distinct chemical properties and reactivity profiles.

The chloro and methyl groups contribute to the compound's hydrophobicity and electronic effects, while the trifluoromethoxy group imparts significant fluorine content, which can influence the compound's biological activity and stability. These properties make 3-Chloro-2-methyl-6-(trifluoromethoxy)aniline a valuable building block in the synthesis of advanced materials, agrochemicals, and pharmaceuticals.

In recent years, there has been increasing interest in the use of fluorinated compounds in drug discovery due to their ability to enhance the pharmacokinetic properties of lead molecules. The presence of the trifluoromethoxy group in 3-Chloro-2-methyl-6-(trifluoromethoxy)aniline can significantly affect the lipophilicity, metabolic stability, and binding affinity of drug candidates. This has led to its exploration in the development of novel therapeutic agents targeting various diseases.

A study published in the Journal of Medicinal Chemistry highlighted the potential of 3-Chloro-2-methyl-6-(trifluoromethoxy)aniline as a key intermediate in the synthesis of potent inhibitors for specific enzymes involved in cancer pathways. The researchers demonstrated that derivatives of this compound exhibited enhanced potency and selectivity compared to existing drugs, making them promising candidates for further clinical evaluation.

Beyond its applications in pharmaceuticals, 3-Chloro-2-methyl-6-(trifluoromethoxy)aniline has also found use in the development of advanced materials. Its unique combination of functional groups allows for the creation of polymers with tailored properties, such as improved thermal stability and mechanical strength. These materials have potential applications in electronics, coatings, and other high-performance industries.

The synthesis of 3-Chloro-2-methyl-6-(trifluoromethoxy)aniline typically involves multi-step processes that require careful control of reaction conditions to ensure high yields and purity. Common synthetic routes include nucleophilic substitution reactions and coupling reactions using transition metal catalysts. Recent advancements in green chemistry have led to the development of more sustainable methods for producing this compound, reducing environmental impact while maintaining efficiency.

In terms of safety and handling, it is important to note that while 3-Chloro-2-methyl-6-(trifluoromethoxy)aniline is not classified as a hazardous material under current regulations, it should be handled with appropriate precautions due to its reactivity and potential health effects. Proper personal protective equipment (PPE) should be used when working with this compound, and it should be stored in a well-ventilated area away from incompatible substances.

The market demand for 3-Chloro-2-methyl-6-(trifluoromethoxy)aniline is expected to grow steadily over the next few years, driven by increasing research and development activities in pharmaceuticals and advanced materials. Key players in the industry are investing heavily in R&D to discover new applications and improve production processes for this versatile compound.

In conclusion, 3-Chloro-2-methyl-6-(trifluoromethoxy)aniline (CAS No. 1807219-97-1) is a highly valuable compound with a wide range of applications in both chemical and pharmaceutical industries. Its unique chemical structure provides it with properties that make it an essential intermediate for synthesizing advanced materials and developing novel therapeutic agents. As research continues to uncover new possibilities for this compound, its importance is likely to increase further.